Cas no 1261530-10-2 (5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine)

• Product Name: 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine
• CAS No: 1261530-10-2
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• MDL: MFCD18407003
• CID: 4780912
• Update Time: 2025-11-04

5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine

• MDL： MFCD18407003
• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)18-9-3-1-7(2-4-9)10-15-5-8(17)6-16-10/h1-6,17H
• InChI Key： PXYSTTMBTBKEDQ-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC(F)(F)F)C=C2)=NC=C(O)C=N1

Additional information on 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine

5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine (CAS 1261530-10-2): A Versatile Chemical Building Block for Pharmaceutical and Material Science

5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine (CAS 1261530-10-2) is an important heterocyclic compound that has garnered significant attention in recent years due to its unique structural features and broad applications. This pyrimidine derivative combines a hydroxyl group at the 5-position with a 4-(trifluoromethoxy)phenyl substituent at the 2-position, creating a molecular architecture that is particularly valuable in medicinal chemistry and material science.

The growing interest in fluorinated pyrimidine compounds like 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine stems from their enhanced metabolic stability and improved bioavailability compared to their non-fluorinated counterparts. Researchers are particularly interested in how the trifluoromethoxy group influences the compound's electronic properties and binding affinity to biological targets. Recent studies in drug discovery have shown that such modifications can significantly improve pharmacokinetic profiles of potential drug candidates.

In pharmaceutical applications, 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine serves as a key intermediate for the synthesis of various biologically active molecules. Its structural motif appears in several classes of therapeutic agents, including kinase inhibitors and antimicrobial compounds. The presence of both hydrogen bond donor (hydroxyl) and acceptor (pyrimidine nitrogen) groups makes it particularly valuable for designing molecules that target protein-protein interactions.

From a synthetic chemistry perspective, the preparation of 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine typically involves multi-step organic transformations. Modern synthetic approaches often employ transition metal-catalyzed cross-coupling reactions to construct the pyrimidine core, followed by selective functionalization. Recent advances in green chemistry have led to more sustainable methods for producing such compounds, addressing growing environmental concerns in chemical manufacturing.

The material science applications of 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine are equally noteworthy. Its ability to form stable complexes with various metals makes it useful in the development of advanced materials, including luminescent compounds and catalytic systems. The trifluoromethoxy group contributes to enhanced thermal stability and unique electronic properties that are valuable in organic electronic applications.

Analytical characterization of 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine typically involves a combination of techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are critical for research and industrial applications. Recent improvements in analytical instrumentation have made it possible to study such compounds with unprecedented precision.

The commercial availability of 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine (CAS 1261530-10-2) has increased in recent years, reflecting growing demand from both academic and industrial researchers. Suppliers typically offer this compound in various quantities, with purity levels suitable for different applications. Proper storage conditions, typically under inert atmosphere at low temperatures, are recommended to maintain stability.

Safety considerations for handling 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment should be used when working with this material. Material Safety Data Sheets (MSDS) provide detailed handling instructions for specific batches.

Recent patent literature reveals growing interest in pyrimidine derivatives containing trifluoromethoxy groups, with 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine appearing as an intermediate in several pharmaceutical patent applications. This trend suggests continued relevance of this compound in drug discovery pipelines.

From a regulatory perspective, 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine is not currently subject to significant restrictions, making it accessible for research purposes. However, researchers should stay informed about evolving regulations concerning fluorinated compounds, particularly in pharmaceutical and environmental contexts.

The future outlook for 5-Hydroxy-2-(4-(trifluoromethoxy)phenyl)pyrimidine appears promising, with potential applications emerging in areas such as agrochemicals, diagnostics, and advanced materials. Its versatility as a building block continues to attract interest from diverse scientific disciplines, ensuring its place as a valuable tool in modern chemistry.